Cas no 60232-11-3 (2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid)

• Product name: 2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid
• CAS No: 60232-11-3
• MF: C₁₈H₁₈O₂
• MW: 266.33432
• CID: 1623019
• PubChem ID: 3042691

2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid
• 60232-11-3
• DTXSID60975649
• 1H-Indene-5-acetic acid, 2,3-dihydro-alpha-methyl-2-phenyl-
• Acide (phenyl-2' indanyl-5')-2 proponique [French]
• 2,3-Dihydro-alpha-methyl-2-phenyl-1H-indene-5-acetic acid
• Acide (phenyl-2' indanyl-5')-2 proponique

• Inchi： InChI=1S/C18H18O2/c1-12(18(19)20)14-7-8-15-10-16(11-17(15)9-14)13-5-3-2-4-6-13/h2-9,12,16H,10-11H2,1H3,(H,19,20)
• InChI Key： DWNUMPHHRWTUML-UHFFFAOYSA-N
• SMILES： CC(C1=CC2=C(CC(C2)C3=CC=CC=C3)C=C1)C(=O)O

Computed Properties

• Exact Mass: 266.13074
• Monoisotopic Mass: 266.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3